N-[4-(aminosulfonyl)phenyl]-2-(3-isopropylphenoxy)acetamide

• IUPAC Name: 2-(3-propan-2-ylphenoxy)-N-(4-sulfamoylphenyl)acetamide
• InChI: InChI=1S/C17H20N2O4S/c1-12(2)13-4-3-5-15(10-13)23-11-17(20)19-14-6-8-16(9-7-14)24(18,21)22/h3-10,12H,11H2,1-2H3,(H,19,20)(H2,18,21,22)
• InChI Key: HQZQRUDOFQNZHI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=CC=C1)OCC(=O)NC2=CC=C(C=C2)S(=O)(=O)N
• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol

Description

N-[4-(aminosulfonyl)phenyl]-2-(3-isopropylphenoxy)acetamide, also known as NS-398, is a nonsteroidal anti-inflammatory drug (NSAID) that belongs to the class of selective cyclooxygenase-2 (COX-2) inhibitors. It is a potent and selective inhibitor of COX-2, which is an enzyme responsible for the production of prostaglandins that are involved in inflammation and pain.

Mechanism of Action

N-[4-(aminosulfonyl)phenyl]-2-(3-isopropylphenoxy)acetamide selectively inhibits COX-2, which is an enzyme involved in the production of prostaglandins that are responsible for inflammation and pain. By inhibiting COX-2, N-[4-(aminosulfonyl)phenyl]-2-(3-isopropylphenoxy)acetamide reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
N-[4-(aminosulfonyl)phenyl]-2-(3-isopropylphenoxy)acetamide has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models of inflammation and pain. It has also been shown to have anti-tumor effects in various cancer models.

Advantages and Limitations for Lab Experiments

One advantage of N-[4-(aminosulfonyl)phenyl]-2-(3-isopropylphenoxy)acetamide is its selectivity for COX-2, which allows for the study of the specific role of COX-2 in various biological processes. However, one limitation of N-[4-(aminosulfonyl)phenyl]-2-(3-isopropylphenoxy)acetamide is its potential off-target effects, which may affect the interpretation of experimental results.

Future Directions

1. Further studies are needed to elucidate the role of COX-2 in various biological processes.
2. The development of more selective COX-2 inhibitors may lead to the development of more effective anti-inflammatory and anti-tumor drugs.
3. The use of N-[4-(aminosulfonyl)phenyl]-2-(3-isopropylphenoxy)acetamide in combination with other drugs may lead to the development of more effective cancer therapies.
4. The development of new methods for the synthesis of N-[4-(aminosulfonyl)phenyl]-2-(3-isopropylphenoxy)acetamide may lead to the production of more cost-effective drugs.

Scientific Research Applications

N-[4-(aminosulfonyl)phenyl]-2-(3-isopropylphenoxy)acetamide has been extensively used in scientific research to study the role of COX-2 in various biological processes. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models of inflammation and pain. N-[4-(aminosulfonyl)phenyl]-2-(3-isopropylphenoxy)acetamide has also been used in cancer research to study the role of COX-2 in tumor growth and metastasis.